Cas no 1076210-24-6 (but-2-en-1-yl 2-aminoacetate)

• Product Name: but-2-en-1-yl 2-aminoacetate
• CAS No: 1076210-24-6
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5784167
• PubChem ID: 17922656
• Update Time: 2025-06-08

but-2-en-1-yl 2-aminoacetate Chemical and Physical Properties

Names and Identifiers

• but-2-en-1-yl 2-aminoacetate
• EN300-19640073
• SCHEMBL2266822
• 1076210-24-6
• AKOS006350606

• Inchi： 1S/C6H11NO2/c1-2-3-4-9-6(8)5-7/h2-3H,4-5,7H2,1H3/b3-2+
• InChI Key： DOHUDNHBBOGYSQ-NSCUHMNNSA-N
• SMILES： O(C(CN)=O)C/C=C/C

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on but-2-en-1-yl 2-aminoacetate

But-2-en-1-yl 2-aminoacetate (CAS No. 1076210-24-6): A Comprehensive Overview

But-2-en-1-yl 2-aminoacetate, identified by its CAS number 1076210-24-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, also known by its systematic name but-2-en-1-yl 2-aminoacetate, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of an unsaturated hydrocarbon chain linked to an aminoacetic acid moiety, making it a versatile intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry.

The chemical structure of But-2-en-1-yl 2-aminoacetate can be described as follows: it features a butenyl group (C₄H₇) attached to a 2-aminoacetate group (CH₂NH₂COOH). This configuration imparts both reactivity and functionality, enabling the compound to participate in a wide range of chemical reactions. The presence of the double bond in the butenyl group allows for addition reactions, while the aminoacetic acid moiety provides both basic and acidic properties, making it amenable to various synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of But-2-en-1-yl 2-aminoacetate. Its unique structure suggests that it may have applications in the development of novel therapeutic agents. For instance, the compound's ability to act as a precursor in peptide synthesis has been investigated, particularly in the context of designing peptidomimetics that mimic the activity of biologically active peptides while avoiding their inherent drawbacks such as degradation or immunogenicity.

One of the most promising areas of research involving But-2-en-1-yl 2-aminoacetate is its role as a building block in drug discovery. The compound's dual functionality—both unsaturated and aminoacetic—makes it an attractive candidate for constructing complex molecular architectures. Researchers have leveraged this property to develop new analogs of known drugs, aiming to improve their efficacy, selectivity, or metabolic stability. For example, derivatives of But-2-en-1-yl 2-aminoacetate have been explored as potential inhibitors of enzymes involved in inflammatory pathways, offering a new avenue for treating conditions such as arthritis and inflammatory bowel disease.

The synthesis of But-2-en-1-yl 2-aminoacetate has also seen significant advancements. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for facilitating further research and development efforts. Additionally, green chemistry principles have been applied to optimize synthetic routes, minimizing waste and environmental impact while maintaining high purity standards.

The analytical characterization of But-2-en-1-yl 2-aminoacetate is another critical aspect that has received attention. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to elucidate its structure and confirm its identity. These techniques provide detailed information about the molecular environment, helping researchers understand how the compound behaves in different contexts.

In conclusion, But-2-en-1-yl 2-aminoacetate (CAS No. 1076210-24-6) represents a fascinating compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing complex molecules, while its pharmacological potential continues to be explored through innovative research endeavors. As our understanding of its properties grows, so too does its promise as a tool for advancing scientific discovery and developing new therapeutic interventions.